Visible light mediated synthesis of 4-aryl-1,2-dihydronaphthalene derivatives via single-electron oxidation or MHAT from methylenecyclopropanes†
Organic Chemistry Frontiers Pub Date: 2020-11-10 DOI: 10.1039/D0QO00853B
Abstract
We report a direct single-electron oxidation of methylenecyclopropanes (MCPs) for the rapid construction of 4-aryl-1,2-dihydronaphthalene derivatives by merging visible light photoredox catalysis and cobalt catalysis. In MeCN with Et3N·3HF (1.0 equiv.), the fluorination of MCPs can be realized in the presence of 9-mesityl-10-methylacridinium perchlorate and Co(dmgH)2PyCl, affording fluorinated 4-aryl-1,2-dihydronaphthalene derivatives in moderate yields. In MeCN/HFIP (7 : 3), 4-aryl-1,2-dihydronaphthalene derivatives were obtained in good yields through a MHAT process under similar conditions.
Recommended Literature
- [1] Singlet oxygen generation properties of isometrically dibromated thienyl-containing aza-BODIPYs†
- [2] Characterization of visible-light photo-Fenton reactions using Fe-doped ZnS (Fex-ZnS) mesoporous microspheres†
- [3] Optimisation of conductive polymer biomaterials for cardiac progenitor cells†
- [4] Characterization of a probiotic starter culture with anti-Candida activity for Chinese pickle fermentation†
- [5] Near-infrared and lysosome-targetable fluorescent probe based on phenoxazinium for hydrogen peroxide detection†
- [6] Titrimetric determination of some thioxanthene derivatives
- [7] Ultrafast fluorescence studies of dye sensitized solar cells†
- [8] Back cover
- [9] High-performance semitransparent organic solar cells enabled by pseudo-planar heterojunction structures combined with optical engineering†
- [10] Synthesis of lutein esters using a novel biocatalyst of Candida antarctica lipase B covalently immobilized on functionalized graphitic carbon nitride nanosheets†
